![molecular formula C4HF3N2O2S B1403606 5-(Trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid CAS No. 1260665-07-3](/img/structure/B1403606.png)
5-(Trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid
Overview
Description
Synthesis Analysis
While specific synthesis methods for “5-(Trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid” are not available, trifluoromethylated compounds are generally synthesized using various methods, including photo-, enzyme-, redox-, and ultrasound-initiation .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Trifluoromethylated compounds generally have higher acidity than their analogous fluorine substituted molecules .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
- 5-(Trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid is used in the synthesis of various heterocyclic compounds, which have high potential for biological activity. This includes the synthesis of 5-azolyl-2,4-dihydro-3H-1,2,4-triazole-3-thiones and 5-azolyl-1,3,4-thiadiazol-2-amines, derived from derivatives of 5-arylisoxazole- and 4,5-dichloroisothiazole-3-carboxylic acids (Petkevich et al., 2021).
Antibacterial and Antiproliferative Activities
- Some novel derivatives synthesized from 5-(Trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid have shown potential anti-infective and anti-inflammatory activities. For example, compounds derived from diflunisal hydrazide have been tested against various bacteria, fungi, yeast species, and viruses, showing significant activity (Ş. Küçükgüzel et al., 2007).
- Additionally, 6-Adamantyl-3-aryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, synthesized from related carboxylic acids, have been evaluated for their antiproliferative activity against a panel of human cell lines, indicating potential as lead compounds in drug development (Khan et al., 2010).
Agricultural Chemical Research
- In agricultural chemical research, thiadiazole-containing 1,2,4-triazolo[3,4-b][1,3,4]-thiadiazoles have been synthesized and tested for fungicidal activity. Some of these compounds have shown potential as wide spectrum fungicides, with significant growth inhibition against various fungi (Fan et al., 2010).
Microwave-Enhanced Synthesis
- The microwave-enhanced synthesis of 3-substituted-6-phenyl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles, using derivatives of 5-(Trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid, demonstrates an environmentally benign and efficient method for producing these compounds (Zhao Gui-fang, 2008).
Mechanism of Action
Target of Action
Similar compounds, such as 5-trifluoromethyl-2-formylphenylboronic acid, have been shown to interact with the cytoplasmic leucyl-trna synthetase (leurs) of microorganisms . LeuRS plays a crucial role in protein synthesis by attaching leucine to its tRNA.
Mode of Action
It’s worth noting that similar compounds, like benzoxaboroles, block the action of leurs, thereby inhibiting protein synthesis in the microorganism . This suggests that 5-(Trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid might have a similar mode of action.
Biochemical Pathways
The inhibition of leurs can disrupt protein synthesis, affecting various downstream cellular processes .
Pharmacokinetics
These compounds have shown stereoselective differences in pharmacokinetics after oral and intravenous administration to rats .
Result of Action
Similar compounds have shown antimicrobial activity, with moderate action against candida albicans and higher activity against aspergillus niger, escherichia coli, and bacillus cereus .
Action Environment
The action of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances .
Safety and Hazards
properties
IUPAC Name |
5-(trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HF3N2O2S/c5-4(6,7)3-9-8-1(12-3)2(10)11/h(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFBQYVLKYKXYCL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NN=C(S1)C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HF3N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Trifluoromethyl)-1,3,4-thiadiazole-2-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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